Cas no 2107891-08-5 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester
• CAS No: 2107891-08-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5296942
• Update Time: 2025-05-25

1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester

• Inchi： 1S/C11H12N4O2/c1-3-17-11(16)10-9(13-15-14-10)8-5-4-7(2)12-6-8/h4-6H,3H2,1-2H3,(H,13,14,15)
• InChI Key： ZGKHGSDOVGGSDP-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2=CC=C(C)N=C2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(6-methyl-3-pyridinyl)-, ethyl ester (CAS No: 2107891-08-5) is a chemically synthesized organic compound with a unique structure that combines a triazole ring system with a pyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a triazole ring fused with a carboxylic acid group and an ethyl ester substituent at the 5-position. Additionally, the triazole ring is substituted at the 4-position with a pyridine ring that carries a methyl group at the 6-position.

Key structural features of this compound include the presence of a triazole ring system, which is known for its aromaticity and stability. The triazole ring is further substituted with a pyridine group at the 4-position. Pyridine rings are heterocyclic aromatic compounds with nitrogen atoms in their structure, contributing to the compound's electronic properties. The methyl group at the 6-position of the pyridine ring adds to the molecule's complexity and potential reactivity. The carboxylic acid group at the 5-position of the triazole ring is esterified with an ethyl group, forming an ethyl ester functional group.

Recent studies have highlighted the biological activity of this compound. Researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, investigations into its ability to inhibit histone deacetylases (HDACs) have shown promising results. HDACs are enzymes that play a critical role in gene regulation by modifying histone proteins. Inhibiting these enzymes can lead to changes in gene expression and has been explored as a therapeutic strategy for various diseases, including cancer and neurodegenerative disorders.

Moreover, this compound has been studied for its antimicrobial properties. Experimental data suggest that it exhibits moderate activity against certain bacterial and fungal strains. This makes it a potential candidate for developing new antimicrobial agents in an era where antibiotic resistance is becoming increasingly problematic. The combination of the triazole and pyridine moieties likely contributes to its antimicrobial effects by disrupting cellular membranes or interfering with essential metabolic pathways.

In terms of synthesis, this compound can be prepared through various methods involving click chemistry reactions or traditional organic synthesis techniques. One common approach involves the coupling of azides with terminal alkynes in the presence of copper catalysts to form triazole rings (the copper-catalyzed azide–alkyne cycloaddition reaction). Subsequent functionalization steps can introduce the pyridine and ester groups into the molecule.

The application potential of this compound extends beyond biological applications. Its unique structure makes it suitable for use as a building block in constructing more complex molecules or materials. For example, it can serve as an intermediate in drug discovery programs or as a component in polymer-based materials where specific functional groups are required for cross-linking or surface modification.

From an analytical chemistry perspective, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy provides detailed information about the molecular structure by analyzing proton and carbon environments. MS helps determine the molecular weight and confirm the presence of specific functional groups.

Lastly, considering its environmental impact, studies on its degradation pathways under different environmental conditions are essential to assess its eco-friendliness. Understanding how this compound breaks down in soil or water can guide its safe use and disposal practices.